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Compound of Interest

Compound Name: Caramboxin

Cat. No.: B15580073 Get Quote

For immediate release

This document provides essential safety and logistical information for the proper disposal of

Caramboxin, a potent neurotoxin found in star fruit (Averrhoa carambola).[1][2][3] Given its

neurotoxic properties, which include excitatory, convulsant, and neurodegenerative effects,

strict adherence to proper disposal protocols is crucial to ensure the safety of laboratory

personnel and the environment.[1]

Caramboxin is a water-soluble, non-proteinogenic amino acid similar in structure to

phenylalanine.[1] It acts as an agonist for both NMDA and AMPA glutamate receptors in

neurons.[1] Due to its hazardous nature, all Caramboxin waste, including pure toxin, solutions,

and contaminated materials, must be treated as hazardous chemical waste.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure that appropriate personal protective

equipment (PPE) is worn, including a laboratory coat, safety goggles, and chemical-resistant

gloves. All handling of Caramboxin should be performed in a certified chemical fume hood to

prevent inhalation of any aerosols.

Caramboxin Properties and Associated Hazards
A clear understanding of Caramboxin's properties is fundamental to its safe handling and

disposal.
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Property Value/Description Citation

Chemical Formula C₁₁H₁₃NO₆ [1]

Molar Mass 255.226 g/mol [1]

Appearance Solid (form not specified)

Solubility Water-soluble [1]

Hazard Potent neurotoxin [1]

Mechanism of Action
Agonist of NMDA and AMPA

glutamate receptors
[1]

Symptoms of Exposure
Mental confusion, seizures,

status epilepticus
[1]

Step-by-Step Disposal Protocol
Currently, there is no scientifically validated, specific chemical inactivation protocol for

Caramboxin. Therefore, the primary method of disposal is to treat all Caramboxin waste as

hazardous material and dispose of it through a licensed chemical waste management service.

Experimental Protocol for Waste Segregation and Collection:

Labeling: All waste containers must be clearly labeled as "Hazardous Waste: Caramboxin"

and include the date of accumulation.

Solid Waste:

Place all solid Caramboxin waste, including contaminated personal protective equipment

(gloves, etc.), weigh boats, and absorbent paper, into a designated, leak-proof, and

sealable hazardous waste container.

Do not mix with other chemical waste unless explicitly permitted by your institution's

environmental health and safety (EHS) office.

Liquid Waste:
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Collect all aqueous solutions containing Caramboxin in a dedicated, sealed, and shatter-

resistant hazardous waste container.

Do not pour any Caramboxin solution down the drain.

Sharps Waste:

Any sharps, such as needles or Pasteur pipettes, contaminated with Caramboxin must be

disposed of in a designated sharps container that is puncture-resistant and leak-proof.[4]

The sharps container must also be labeled as containing Caramboxin waste.

Storage: Store all hazardous waste containers in a designated, secure, and well-ventilated

area, away from general laboratory traffic, until collection by a licensed waste disposal

service.

Disposal: Arrange for the collection and disposal of all Caramboxin waste through your

institution's EHS-approved hazardous waste management vendor. Incineration at a permitted

hazardous waste facility is the recommended final disposal method for toxins.[4][5]

Decontamination of Laboratory Surfaces and
Glassware
While a specific chemical decontamination agent for Caramboxin has not been established,

research has shown that Caramboxin loses its neurotoxic activity in an aqueous solution at

room temperature by converting to an inactive closed-ring analogue.[6] However, the rate of

this degradation has not been quantified for decontamination purposes. Therefore, the

following procedure is a precautionary measure and does not guarantee complete inactivation.

Experimental Protocol for Decontamination:

Initial Cleaning: Carefully wipe down all surfaces and non-disposable glassware potentially

contaminated with Caramboxin using absorbent pads soaked in water.

Soaking: Immerse glassware in a water bath for an extended period (at least 24 hours is

recommended as a precautionary measure, though the effective time is unknown).
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Final Cleaning: After soaking, wash the glassware with a standard laboratory detergent and

rinse thoroughly with water.

Surface Decontamination: For surfaces that cannot be immersed, after the initial wipe-down,

thoroughly clean with a laboratory detergent.

Important Note: The efficacy of this water-based degradation for rapid and complete

decontamination has not been scientifically validated. For any significant spills, consult your

institution's EHS office immediately.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

materials contaminated with Caramboxin.
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Caption: Workflow for the safe disposal of Caramboxin-contaminated materials.

By adhering to these procedures, researchers can mitigate the risks associated with

Caramboxin and ensure a safe laboratory environment. Always consult your institution's

specific guidelines for hazardous waste management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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